Cas no 2248343-96-4 (7-Chloro-5-(chloromethyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 7-Chloro-5-(chloromethyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 2248343-96-4
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• CID: 6051203
• PubChem ID: 137935284
• Update Time: 2025-06-08

7-Chloro-5-(chloromethyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-(chloromethyl)pyrazolo[1,5-a]pyrimidine
• 2248343-96-4
• Z3345100994
• EN300-6488200

• Inchi： 1S/C7H5Cl2N3/c8-4-5-3-6(9)12-7(11-5)1-2-10-12/h1-3H,4H2
• InChI Key： IOQUKHQAJGUXCZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCl)=NC2=CC=NN21

Computed Properties

• Exact Mass: 200.9860526g/mol
• Monoisotopic Mass: 200.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 7-Chloro-5-(chloromethyl)pyrazolo[1,5-a]pyrimidine

Recent Advances in the Study of 7-Chloro-5-(chloromethyl)pyrazolo[1,5-a]pyrimidine (CAS: 2248343-96-4)

The compound 7-Chloro-5-(chloromethyl)pyrazolo[1,5-a]pyrimidine (CAS: 2248343-96-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrimidine scaffold, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel kinase inhibitors. Researchers have demonstrated that 7-Chloro-5-(chloromethyl)pyrazolo[1,5-a]pyrimidine serves as a versatile building block for the construction of small molecules that selectively target protein kinases involved in cancer and inflammatory diseases. The presence of the chloromethyl group at the 5-position allows for further functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the use of this compound in the development of inhibitors for the JAK family of kinases. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of JAK2, a kinase implicated in myeloproliferative disorders. The researchers synthesized a series of derivatives and evaluated their inhibitory activity, identifying several lead compounds with nanomolar potency. These findings underscore the potential of 7-Chloro-5-(chloromethyl)pyrazolo[1,5-a]pyrimidine as a valuable scaffold for kinase inhibitor design.

Another area of research has focused on the compound's utility in the synthesis of antiviral agents. A study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this pyrazolo[1,5-a]pyrimidine derivative into the structure of novel compounds targeting the RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2. The chloromethyl group was leveraged to introduce substituents that enhanced the compounds' ability to disrupt viral replication. Preliminary results indicated that these derivatives exhibited potent antiviral activity in cell-based assays, suggesting their potential as candidates for further development.

Beyond its applications in drug discovery, 7-Chloro-5-(chloromethyl)pyrazolo[1,5-a]pyrimidine has also been investigated for its role in chemical biology. Researchers have utilized this compound as a probe to study protein-ligand interactions and to identify new targets for therapeutic intervention. Its unique chemical properties make it an attractive tool for the development of activity-based probes and covalent inhibitors, which can provide insights into enzyme mechanisms and disease pathways.

In conclusion, the recent research on 7-Chloro-5-(chloromethyl)pyrazolo[1,5-a]pyrimidine (CAS: 2248343-96-4) highlights its versatility and potential in the fields of drug discovery and chemical biology. Its ability to serve as a scaffold for the synthesis of bioactive molecules, combined with its utility in probing biological systems, makes it a compound of significant interest. Future studies are expected to further explore its applications and optimize its derivatives for therapeutic use.